Cas no 682153-15-7 (Methanone, (pentafluorophenyl)[5-(1H-pyrrol-2-ylmethyl)-1H-pyrrol-2-yl]-)

• Product Name: Methanone, (pentafluorophenyl)[5-(1H-pyrrol-2-ylmethyl)-1H-pyrrol-2-yl]-
• CAS No: 682153-15-7
• MF: C₁₆H₉F₅N₂O
• MW: 340.247481107712
• CID: 1726509
• Update Time: 2024-11-26

Methanone, (pentafluorophenyl)[5-(1H-pyrrol-2-ylmethyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (pentafluorophenyl)[5-(1H-pyrrol-2-ylmethyl)-1H-pyrrol-2-yl]-
• Methanone, (2,3,4,5,6-pentafluorophenyl)[5-(1H-pyrrol-2-ylmethyl)-1H-pyrrol-2-yl]-

• Inchi： 1S/C16H9F5N2O/c17-11-10(12(18)14(20)15(21)13(11)19)16(24)9-4-3-8(23-9)6-7-2-1-5-22-7/h1-5,22-23H,6H2
• InChI Key： HXDCRMXUVXANPR-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C(F)=C(F)C(F)=C1F)(C1=CC=C(CC2=CC=CN2)N1)=O

Computed Properties

• Exact Mass: 340.06357

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Melting Point: 125-127 °C
• Boiling Point: 517.8±50.0 °C(Predicted)
• PSA: 48.65
• pka: 15.34±0.50(Predicted)